1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid
Overview
Description
1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid, also known as MNAC, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MNAC is a pyrazole derivative that has been synthesized using various methods and has shown promising results in the field of biochemistry and physiology.
Mechanism of Action
The mechanism of action of 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and neuroprotection. 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has been shown to inhibit the Akt/mTOR pathway and the NF-κB pathway, which are both involved in cancer cell growth and inflammation. 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and neuroprotection.
Biochemical and Physiological Effects:
1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has been shown to have various biochemical and physiological effects such as the inhibition of cancer cell growth, neuroprotection, and anti-inflammatory activity. 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has also been shown to increase the expression of antioxidant enzymes such as heme oxygenase-1 and superoxide dismutase, which are involved in the protection against oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has several advantages for lab experiments such as its low toxicity and high solubility in water. 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid is also stable under various conditions such as pH and temperature. However, 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has limitations such as its low bioavailability and limited information on its pharmacokinetics and pharmacodynamics.
Future Directions
For 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid research include the optimization of its synthesis method to increase the yield and purity of the compound. Further studies are also needed to fully understand the mechanism of action of 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid and its potential use in cancer therapy, neuroprotection, and anti-inflammatory activity. The development of 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid derivatives with improved bioavailability and pharmacokinetics is also an area of future research. Finally, the use of 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid in combination with other drugs or therapies for enhanced efficacy is an area of interest for future research.
Conclusion:
In conclusion, 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid is a promising compound that has shown potential for use in various scientific research applications such as cancer therapy, neuroprotection, and anti-inflammatory activity. 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further studies are needed to fully understand the potential of 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid in various scientific research applications.
Scientific Research Applications
1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has been extensively studied for its potential use in various scientific research applications such as cancer therapy, neuroprotection, and anti-inflammatory activity. 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to protect neurons from oxidative stress-induced damage. 1-methyl-3-[(1-naphthylamino)carbonyl]-1H-pyrazole-4-carboxylic acid has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
1-methyl-3-(naphthalen-1-ylcarbamoyl)pyrazole-4-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3/c1-19-9-12(16(21)22)14(18-19)15(20)17-13-8-4-6-10-5-2-3-7-11(10)13/h2-9H,1H3,(H,17,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKTUMOHZRYXBPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(=O)NC2=CC=CC3=CC=CC=C32)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.